Cas no 2228205-31-8 (5-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-3-amine
• CAS No: 2228205-31-8
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 6129171
• PubChem ID: 165669152
• Update Time: 2025-11-06

5-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-3-amine
• EN300-1750986
• 2228205-31-8

• Inchi： 1S/C9H10N2OS/c1-5-3-7(6(2)13-5)8-4-9(10)11-12-8/h3-4H,1-2H3,(H2,10,11)
• InChI Key： UJNHHZNTOQTUMV-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C2=CC(N)=NO2)=C1C

Computed Properties

• Exact Mass: 194.05138412g/mol
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.3Ų

Additional information on 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-3-amine

Introduction to 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-3-amine (CAS No. 2228205-31-8)

5-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-3-amine is a heterocyclic compound with significant potential in the field of pharmaceutical and agrochemical research. Its molecular structure, featuring a thiophene ring substituted with two methyl groups at the 2 and 5 positions, and an oxazole ring linked via an amine functional group at the 3-position, endows it with unique chemical and biological properties. This compound has garnered attention due to its structural similarity to several known bioactive molecules, making it a valuable scaffold for drug discovery and development.

The CAS No. 2228205-31-8 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The presence of both the thiophene and oxazole moieties in its structure suggests potential interactions with biological targets, including enzymes and receptors. These features have prompted extensive investigation into its pharmacological activity, particularly in the context of developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity of 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-3-amine to various biological targets. These studies indicate that the compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways and cancer progression. The dimethylthiophenyl substituent is particularly noteworthy, as it has been shown to enhance binding interactions by improving hydrophobicity and electronic properties.

In vitro studies have begun to explore the potential of 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-3-amine as a lead compound for further optimization. Initial results suggest that modifications to the oxazole ring or the amine substituent could significantly alter its biological activity. This underscores the importance of structure-activity relationship (SAR) studies in refining its pharmacological profile.

The synthesis of 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization of a thiophene derivative with an azide intermediate to form the oxazole ring, followed by functionalization at the 3-position with an amine group. Advances in synthetic methodologies have made these processes more efficient and scalable, facilitating access to larger quantities of the compound for downstream applications.

One of the most compelling aspects of 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-3-amine is its potential as a building block for more complex derivatives. By introducing additional functional groups or varying the substitution pattern on the thiophene ring, researchers can generate libraries of compounds with tailored properties. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The growing interest in heterocyclic compounds like 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-3-amine is driven by their diverse biological activities and structural versatility. These compounds have shown promise in treating a wide range of diseases, from infectious disorders to chronic conditions such as diabetes and neurodegenerative diseases. The oxazole core is particularly noteworthy for its role in several bioactive natural products and synthetic drugs.

As research progresses, collaborations between chemists and biologists will be crucial in translating laboratory findings into clinical applications. The integration of experimental data with computational predictions will help prioritize promising derivatives for further investigation. This interdisciplinary approach is essential for accelerating the discovery and development of new therapeutic agents.

The regulatory landscape for novel compounds like 5-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-3-am ine is continually evolving to balance innovation with safety. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that these compounds are developed responsibly and can eventually reach patients who need them most.

In conclusion, 5-(2 , 5 - dim ethyl thi o phen - 3 - yl ) - 1 , 2 - o x az ol - 3 - am ine ( CAS No . 2228205 -31 -8 ) represents a significant advancement in medicinal chemistry . Its unique structural features , coupled wi th promising preliminary data , make it a compelling candidate for further exploration . As research continues , this compo und has t he potential t o contribute t o t he development o f n ew treatments f or various diseases . p >